A single-source route to CdS nanorods

Chemical Communications Pub Date: 2002-02-25 DOI: 10.1039/B200434H

Abstract

We report the preparation of CdS nanorods using a thiosemicarbazide complex of cadmium [Cd(NH2CSNHNH2)2Cl2]. The precursor was decomposed in tri-n-octylphosphine oxide (TOPO) at 280 °C to give TOPO capped CdS nanoparticles; nano-dimensional rods of the material are clearly visible in transmission electron microscopy (TEM); the particles have been further characterised by X-ray diffraction (XRD) and selected area electron diffraction (SAED) and optical measurements.

Graphical abstract: A single-source route to CdS nanorods
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